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Compound of Interest

Compound Name:
3-[(2-

Ethoxyethoxy)methyl]piperidine

CAS No.: 868067-33-8

Cat. No.: B3161110

Get Quote

Executive Summary
The piperidine ring is the most frequently used heterocycle in FDA-approved drugs, appearing

in over 70 marketed therapeutics.[1] However, the "plain" piperidine scaffold often suffers from

high lipophilicity (cLogP) and metabolic liability at the C-H bonds. Piperidine ethers—

specifically 3-alkoxy and 4-alkoxypiperidines—represent a high-value structural subclass.[2][3]

By introducing an ether linkage directly onto the piperidine core, medicinal chemists can

simultaneously lower lipophilicity, modulate basicity (pKa) to reduce hERG toxicity, and

introduce specific H-bond acceptors without significantly altering the steric bulk of the parent

ring.

Strategic Rationale: Why Piperidine Ethers?
In hit-to-lead optimization, replacing a carbon methylene (-CH₂-) with an ether oxygen (-O-) is a

classic bioisosteric switch.[1][2][3] When applied to the piperidine scaffold, this modification

yields three critical advantages:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3161110#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ibrutinib
https://www.pharmacompass.com/chemistry-chemical-name/ibrutinib
https://www.smolecule.com/products/s548568
https://pubchem.ncbi.nlm.nih.gov/compound/Ibrutinib
https://www.pharmacompass.com/chemistry-chemical-name/ibrutinib
https://www.smolecule.com/products/s548568
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3161110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Lipophilicity Modulation (LogD Lowering)
High lipophilicity is a primary driver of attrition due to poor solubility and metabolic clearance.[1]

[4]

Effect: Replacing a cyclohexyl ring with a piperidine ether can lower cLogP by approximately

1.0–1.5 units.[1][4]

Benefit: Improves thermodynamic solubility and lowers promiscuous binding (off-target

effects).[1][2][3][4]

B. Basicity and hERG Avoidance
Many piperidine-containing drugs (e.g., first-generation antihistamines and antipsychotics)

carry a risk of hERG channel blockade, leading to QT prolongation.[1][3][4] This is often driven

by the high basicity of the piperidine nitrogen (pKa ~10–11), which is protonated at

physiological pH.[4]

Mechanism: An ether oxygen at the 3-position exerts an electron-withdrawing inductive effect

(-I), lowering the pKa of the ring nitrogen by 1–2 units.[2][3]

Result: A lower fraction of the drug is ionized at physiological pH, often reducing affinity for

the hERG channel pore.[4]

C. Metabolic Blocking
The C3 and C4 positions of piperidine are prone to oxidative metabolism by Cytochrome P450

enzymes (hydroxylation).[1][4]

Strategy: Capping these positions with an alkoxy group (e.g., methoxy or ethoxy) blocks the

site of metabolism ("metabolic soft spot"), potentially extending half-life (

).[1]

Synthetic Methodologies
Synthesizing piperidine ethers requires careful selection of protecting groups and reaction

conditions to avoid racemization (for 3-substituted analogs) or elimination byproducts.[1][3]
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Decision Tree: Synthesis Strategy
The choice of method depends on the stereochemistry of the starting alcohol and the nature of

the electrophile.

Start: N-Boc-Hydroxypiperidine

Is the Stereochemistry Critical?

Route A: Mitsunobu Reaction
(Inversion of Configuration)

Yes (Inversion needed)

Route B: Williamson Ether Synthesis
(Retention of Configuration)

No / Retention needed

Reagents: PPh3, DIAD/DEAD, Ar-OH/R-OH Reagents: NaH/KH, Alkyl Halide (R-X)

Product: Inverted Ether
(Clean for Phenols)

Product: Retained Ether
(Best for Alkyl Halides)

Click to download full resolution via product page

Figure 1: Synthetic decision tree for generating piperidine ether building blocks.

Detailed Protocol: Mitsunobu Reaction
This protocol is ideal for synthesizing aryl ethers (e.g., 4-phenoxypiperidines) where the

nucleophile is a phenol.[1][4]

Reagents:

Substrate: N-Boc-4-hydroxypiperidine (1.0 equiv)[2][3]
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Nucleophile: Phenol derivative (1.1 equiv)[1]

Phosphine: Triphenylphosphine (

) (1.5 equiv)[1]

Azodicarboxylate: Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)[1]

Solvent: Anhydrous THF

Step-by-Step Methodology:

Preparation: Dissolve N-Boc-4-hydroxypiperidine, the phenol, and

in anhydrous THF under an inert atmosphere (

or Ar). Cool the mixture to 0°C.

Addition: Add DIAD dropwise over 15–20 minutes. Note: The reaction is exothermic;

maintain temperature <5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor

by TLC or LC-MS.[1][2][3][4]

Workup: Concentrate the solvent in vacuo. Triturate the residue with diethyl ether/hexane to

precipitate triphenylphosphine oxide (TPPO) byproduct.[1][4] Filter off the solid.[1][4]

Purification: Purify the filtrate via flash column chromatography (SiO₂, Hexane/EtOAc

gradient).

Physicochemical Profile Comparison
The table below highlights the shift in properties when converting a standard piperidine to a

piperidine ether.
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Property
4-Methylpiperidine
(Alkyl)

4-
Methoxypiperidine
(Ether)

Impact

cLogP ~1.8 ~0.6

Decreased

Lipophilicity (Improved

Solubility)

H-Bond Acceptors 1 (Amine) 2 (Amine + Ether)
New Interaction

Vector

pKa (Conj.[2][3] Acid) ~11.0
~10.8 (4-pos) / ~9.5

(3-pos)

Reduced Basicity

(Lower hERG risk)

Metabolic Site C4 Oxidation (High) C4 Blocked Improved Stability

Case Study: Cisapride & The 3-Alkoxypiperidine
Motif[2][3]
Cisapride is the canonical example of a drug utilizing a 3-methoxypiperidine scaffold.[1][3][4]

Structure: It features a cis-3-methoxy-4-amino-piperidine core.[2][3]

Role of the Ether: The 3-methoxy group locks the conformation of the piperidine ring and

modulates the basicity of the nitrogen, optimizing binding to the 5-HT4 receptor.

The Lesson (hERG): Despite the ether, Cisapride was withdrawn due to hERG blockade.[1]

This was attributed to the specific distance between the basic nitrogen and the distal

fluorophenyl group (pharmacophore elements).

Evolution: Second-generation agents like Mosapride replaced the piperidine ether with a

morpholine ring.[1][3][4] While morpholine is safer (lower pKa ~8.3), it is less lipophilic.[1][4]

The 3-alkoxypiperidine remains a more potent tool when higher lipophilicity is required

compared to morpholine, provided the hERG pharmacophore is broken elsewhere.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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